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Cat. No.: B12395839 Get Quote

An In-Depth Technical Guide to Sulfo-Cy5 Hydrazide: Structure, Properties, and Applications

Introduction
Sulfo-Cy5 hydrazide is a water-soluble, far-red fluorescent dye widely utilized in biological and

biomedical research for the labeling and detection of biomolecules.[1] As a sulfonated

derivative of the popular Cyanine5 (Cy5) dye, it possesses two negatively charged sulfo groups

that confer excellent water solubility, making it ideal for bioconjugation reactions in aqueous

environments without the need for organic co-solvents.[2][3][4][5] This guide provides a

comprehensive overview of the chemical structure, properties, and core applications of Sulfo-
Cy5 hydrazide, with a focus on its utility for researchers, scientists, and drug development

professionals.

Chemical Structure and Properties
Sulfo-Cy5 hydrazide is characterized by the classic polymethine chain flanked by two indoline

rings, which is responsible for its spectral properties. The key features are the addition of

sulfonate groups for water solubility and a terminal hydrazide group for reactivity. The

hydrazide functional group enables the dye to react specifically with carbonyl groups

(aldehydes and ketones) to form stable hydrazone linkages.
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The key physical and chemical properties of Sulfo-Cy5 hydrazide are summarized in the table

below. Its high water solubility is a significant advantage for labeling sensitive biological

samples like proteins and antibodies.

Property Value Reference(s)

Appearance Dark blue solid

Molecular Formula C₃₂H₄₀N₄O₇S₂

Molecular Weight 656.83 g/mol

CAS Number 2055138-61-7

Solubility
Very good in water; good in

DMF and DMSO

Fluorescent Properties
Sulfo-Cy5 is known for its bright fluorescence, high photostability, and a large extinction

coefficient, making it a highly sensitive label for various applications. Its emission in the far-red

spectrum is advantageous for biological imaging, as it minimizes interference from cellular

autofluorescence.

Property Value Reference(s)

Excitation Maximum (λex) ~646 nm

Emission Maximum (λem) ~662 nm

Molar Extinction Coefficient (ε) 271,000 L⋅mol⁻¹⋅cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.28

Stokes Shift ~16 nm

Correction Factor (CF₂₆₀) 0.04

Correction Factor (CF₂₈₀) 0.04
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Reaction Chemistry: Labeling of Carbonyl Groups
The primary application of Sulfo-Cy5 hydrazide is the covalent labeling of molecules

containing aldehyde or ketone functionalities. The hydrazide group undergoes a nucleophilic

addition-elimination reaction with the carbonyl group to form a stable hydrazone bond. This

reaction is efficient and can be performed in aqueous conditions, which is critical for

maintaining the integrity of biomolecules like antibodies and proteins.

Reaction of Sulfo-Cy5 Hydrazide with an Aldehyde

Sulfo-Cy5-NH-NH₂

Sulfo-Cy5-NH-N=CH-R

+

R-CHO

H₂O

+

pH 4-6

Click to download full resolution via product page

Caption: Reaction of Sulfo-Cy5 hydrazide with an aldehyde to form a stable hydrazone.

Experimental Protocols and Methodologies
Sulfo-Cy5 hydrazide is particularly useful for labeling glycoproteins, where cis-diol groups

within the sugar moieties can be oxidized to generate reactive aldehyde groups.
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Protocol: Labeling of Glycoproteins via Periodate
Oxidation
This protocol outlines the general steps for labeling glycoproteins with Sulfo-Cy5 hydrazide
after creating aldehyde groups through sodium periodate oxidation.

1. Materials and Reagents:

Glycoprotein solution (e.g., 1-5 mg/mL in PBS)

Sulfo-Cy5 hydrazide

Sodium meta-periodate (NaIO₄) solution (freshly prepared, e.g., 20 mM in water)

Reaction Buffer (e.g., 100 mM sodium acetate, pH 5.5)

Quenching solution (e.g., 1 M glycerol or ethylene glycol)

Purification column (e.g., size-exclusion chromatography, SEC)

2. Experimental Procedure:

Oxidation of Glycoprotein:

Dissolve the glycoprotein in the reaction buffer.

Add the freshly prepared sodium periodate solution to the glycoprotein solution. A typical

molar ratio is 10-20 fold excess of periodate to protein.

Incubate the reaction in the dark at 4°C for 30-60 minutes.

Quench the excess periodate by adding a quenching solution and incubating for 10

minutes.

Remove excess periodate and byproducts by buffer exchange using a desalting column

equilibrated with the reaction buffer (pH 5.5).
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Dissolve Sulfo-Cy5 hydrazide in water or DMSO to prepare a stock solution (e.g., 10

mM).

Add the Sulfo-Cy5 hydrazide stock solution to the oxidized glycoprotein solution. A 20-50

fold molar excess of dye to protein is a common starting point.

Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected

from light.

Purification of the Conjugate:

Remove unreacted, free Sulfo-Cy5 hydrazide from the labeled glycoprotein conjugate.

Size-exclusion chromatography (e.g., a PD-10 or Sephadex G-25 column) is commonly

used. Equilibrate the column with the desired storage buffer (e.g., PBS, pH 7.4).

Apply the reaction mixture to the column. The labeled protein will elute in the void volume,

while the smaller, unbound dye molecules will be retained and elute later.

Collect the colored fractions corresponding to the labeled protein.

3. Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and 646 nm (for Sulfo-Cy5). The DOL can be calculated using the

Beer-Lambert law, applying the correction factor for the dye's absorbance at 280 nm.
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Caption: Workflow for labeling glycoproteins with Sulfo-Cy5 hydrazide.
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Applications in Research and Development
The high water solubility and specific reactivity of Sulfo-Cy5 hydrazide make it a versatile tool

for numerous applications:

Glycoprotein and Antibody Labeling: The most common application is the site-specific

labeling of glycoproteins and antibodies on their carbohydrate moieties after periodate

oxidation. This preserves the antigen-binding sites of antibodies, which can be compromised

when targeting amine groups.

Fluorescence Microscopy and Flow Cytometry: Sulfo-Cy5 labeled biomolecules are used as

probes for high-contrast imaging of cellular structures and for precise cell sorting and

analysis in flow cytometry.

Molecular Probes: It can be used to create fluorescent probes for studying biomolecular

interactions in various bioanalytical assays.

Labeling of Oxidized Proteins: Proteins damaged by oxidative stress can generate carbonyl

groups, which can then be specifically detected and quantified using Sulfo-Cy5 hydrazide.

Storage and Handling
For long-term stability, Sulfo-Cy5 hydrazide should be stored at -20°C in the dark and

desiccated. When preparing stock solutions, it is advisable to use high-quality anhydrous

solvents like DMSO or DMF, or directly in an aqueous buffer if used immediately. Stock

solutions should also be stored at -20°C or -80°C and protected from light and moisture.

Transportation can be done at room temperature for short periods (up to 3 weeks).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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